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Compound of Interest

Compound Name: Nitroethane-1,1-d2

Cat. No.: B078356

In-Depth Technical Guide: Nitroethane-1,1-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and analytical methodologies for nitroethane-1,1-d2. This deuterated isotopologue of
nitroethane serves as a valuable tool in various research applications, including mechanistic
studies, metabolic pathway analysis, and as an internal standard in mass spectrometry-based
guantification.

Molecular Structure and Properties

Nitroethane-1,1-d2 is a form of nitroethane where the two hydrogen atoms on the carbon atom
adjacent to the nitro group are replaced with deuterium, a stable isotope of hydrogen.[1] This
isotopic substitution results in a higher molecular weight compared to the unlabeled compound,
which is the primary feature utilized in its research applications.

Quantitative Data Summary

The key physical and chemical properties of nitroethane-1,1-d2 are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C2H3D2NO2 [1112]
Molecular Weight 77.08 g/mol [2][3]
Monoisotopic Mass 77.04458 Da

CAS Number 13031-33-9 [1][2][3]
Isotopic Enrichment >98 atom % D [3]

Colorless to pale yellow oily
Appearance -
liquid

SMILES CC([2H])([2H)N(=0)=0 [1]

INChl=1S/C2H5NO2/c1-2-
InChl _ [1]
3(4)5/h2H2,1H3/i2D2

Molecular Structure Diagram

The following diagram illustrates the two-dimensional structure of the nitroethane-1,1-d2
molecule.

Molecular structure of nitroethane-1,1-d2.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of nitroethane-1,1-d2 are
provided below. These protocols are based on established chemical principles and may require
optimization based on laboratory conditions and available instrumentation.

Synthesis of Nitroethane-1,1-d2

The synthesis of nitroethane-1,1-d2 can be achieved by adapting known methods for the
preparation of nitroalkanes, such as the reaction of a deuterated alkyl halide with a nitrite salt. A
representative procedure is outlined below.

Principle: This method involves the nucleophilic substitution reaction between 1-iodoethane-
1,1-d2 and silver nitrite (AgNO32). The use of silver nitrite is often preferred for laboratory-scale
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synthesis as it favors the formation of the nitroalkane over the isomeric alkyl nitrite.

Materials:

1-iodoethane-1,1-d2 (or 1-bromoethane-1,1-d2)

Silver nitrite (AgNO2)

Anhydrous diethyl ether

Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend
silver nitrite (a slight molar excess) in anhydrous diethyl ether.

e Cool the flask to 0°C in an ice bath.

e Slowly add 1-iodoethane-1,1-d2 to the stirred suspension. The reaction is exothermic and
the addition rate should be controlled to maintain the temperature.

 After the addition is complete, allow the mixture to stir at 0°C for several hours, followed by
stirring at room temperature for 24-48 hours. The progress of the reaction can be monitored
by techniques such as TLC or GC-MS to check for the disappearance of the starting alkyl
halide.

o Upon completion, filter the reaction mixture to remove the silver iodide precipitate and other
insoluble materials.

o Wash the precipitate with a small amount of anhydrous diethyl ether to recover any entrained
product.

o Combine the filtrate and the washings. Dry the organic solution over anhydrous magnesium
sulfate.

o Filter off the drying agent.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Carefully remove the diethyl ether solvent by distillation or using a rotary evaporator.

e The crude nitroethane-1,1-d2 can be purified by fractional distillation under reduced
pressure.

Characterization Protocols

Obijective: To confirm the molecular weight and assess the isotopic purity of the synthesized
nitroethane-1,1-d2.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with electron
ionization (EI) capability is suitable for this analysis.

Procedure:

e Prepare a dilute solution of the purified nitroethane-1,1-d2 in a volatile organic solvent (e.g.,
dichloromethane or ethyl acetate).

 Inject an appropriate volume of the sample solution into the GC-MS system.

e Use a GC column and temperature program suitable for separating volatile organic
compounds.

o Set the mass spectrometer to scan a mass-to-charge (m/z) range that includes the expected
molecular ions of both labeled and unlabeled nitroethane (e.g., m/z 10-100).

o Data Analysis:

o The mass spectrum of unlabeled nitroethane typically shows a molecular ion (M*) at m/z
75.[4]

o For nitroethane-1,1-d2, the molecular ion peak is expected at m/z 77.

o The isotopic enrichment can be estimated by comparing the relative intensities of the ion
peaks at m/z 77 and m/z 75. The presence of a significant peak at m/z 75 would indicate
incomplete deuteration. Common fragment ions for unlabeled nitroethane are observed at
m/z 29 and 27.[5]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b078356?utm_src=pdf-body
https://www.benchchem.com/product/b078356?utm_src=pdf-body
https://www.benchchem.com/product/b078356?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C79243&Mask=200
https://www.benchchem.com/product/b078356?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nitroethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To confirm the molecular structure and the position of deuterium labeling.
Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher).
Procedure:

e Dissolve a small amount of the purified nitroethane-1,1-d2 in a suitable deuterated NMR

solvent (e.g., chloroform-d, CDCls).
e Acquire a *H NMR spectrum.

o Expected *H NMR Spectrum: The spectrum of unlabeled nitroethane shows a quartet
corresponding to the -CHz- group and a triplet for the -CHs group. In the spectrum of pure
nitroethane-1,1-d2, the quartet corresponding to the methylene protons will be absent.
The methyl (-CHs) protons will appear as a singlet, as the adjacent carbon is deuterated
and thus the proton-proton coupling is removed.

e Acquire a 13C NMR spectrum.

o Expected 13C NMR Spectrum: The spectrum will show two carbon signals. The signal for
the deuterated carbon (-CD2-) will appear as a multiplet due to carbon-deuterium coupling
and will have a lower intensity compared to the signal for the methyl carbon.

e Acquire a 2H (Deuterium) NMR spectrum.

o Expected 2H NMR Spectrum: A single resonance should be observed in the deuterium

spectrum, confirming the presence of deuterium in the molecule.

Logical and Workflow Diagrams

The following diagrams illustrate the synthesis workflow and a logical diagram for the
characterization of nitroethane-1,1-d2.

Synthesis Workflow
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Workflow for the synthesis of nitroethane-1,1-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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